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Compound of Interest

Compound Name:
2-Bromo-1-(pyrimidin-4-

yl)ethanone

Cat. No.: B1280673 Get Quote

Technical Data for 2-Bromo-1-(pyrimidin-4-
yl)ethanone
This document provides the molecular formula and molecular weight for the chemical

compound 2-Bromo-1-(pyrimidin-4-yl)ethanone, a key reagent in various synthetic pathways

in drug discovery and development. The data is presented for the free base form of the

compound.

Chemical Properties
The fundamental chemical identifiers for 2-Bromo-1-(pyrimidin-4-yl)ethanone are detailed in

the table below. This information is critical for stoichiometric calculations in chemical reactions

and for the characterization of synthesized molecules.

Identifier Value

Molecular Formula C₆H₅BrN₂O

Molecular Weight 201.02 g/mol

Note: The molecular weight is calculated based on the constituent atoms of the free base form

of the compound. The hydrobromide salt of this compound, 2-bromo-1-(pyrimidin-4-
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yl)ethanone HBr, has a molecular formula of C₆H₆Br₂N₂O and a formula weight of

approximately 281.94 g/mol .[1]

Further Information

This guide focuses solely on the molecular weight and formula of 2-Bromo-1-(pyrimidin-4-
yl)ethanone. As this is a specific chemical compound, detailed experimental protocols for its

use would be highly dependent on the specific reaction or application. Similarly, signaling

pathways are biological concepts and are not applicable to the chemical properties of this

compound. Therefore, these sections are not included. Researchers should refer to specific

synthetic literature for detailed experimental procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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